Cas no 81577-10-8 (2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol)

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol is a fluorinated aromatic alcohol with the molecular formula C8H6F4O. This compound features both a trifluoromethyl and a fluorophenyl group, contributing to its unique reactivity and stability. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of fluorinated active ingredients. The presence of fluorine atoms enhances lipophilicity and metabolic stability, which can improve bioavailability in drug candidates. The compound is typically used in chiral synthesis and as a building block for more complex molecules. Its high purity and well-defined structure ensure consistent performance in research and industrial applications.
2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol structure
81577-10-8 structure
Product Name:2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol
CAS No:81577-10-8
MF:C8H6F4O
MW:194.126256465912
MDL:MFCD16067876
CID:2625091
PubChem ID:23233552
Update Time:2025-10-17

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-TRIFLUORO-1-(3-FLUOROPHENYL)ETHANOL
    • 1-(3-Fluorophenyl)-2,2,2-trifluoroethanol
    • 1-fluoro-3-(2,2,2-trifluoro-1-hydroxyethyl)benzene
    • 3-Fluoro-alpha-(trifluoromethyl)benzyl Alcohol
    • SY249797
    • 2,2,2-Trifluoro-1-(3-fluorophenyl)ethan-1-ol
    • 3-Fluoro-α-(trifluoromethyl)benzenemethanol (ACI)
    • SCHEMBL2420728
    • AS-41521
    • DTXSID80631336
    • AKOS010909501
    • MFCD16067876
    • CS-0156910
    • 81577-10-8
    • 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol
    • MDL: MFCD16067876
    • Inchi: 1S/C8H6F4O/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7,13H
    • InChI Key: VFXAHGNGZGBILK-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(C(F)(F)F)O)C=CC=1

Computed Properties

  • Exact Mass: 194.03547746 g/mol
  • Monoisotopic Mass: 194.03547746 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2
  • Molecular Weight: 194.13

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol Pricemore >>

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2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Zinc ,  Sodium iodide Catalysts: Nickel, dichloro(4,4′-diphenyl-2,2′-bipyridine-κN1,κN1′)- Solvents: Dimethylacetamide ;  16 h, rt
Reference
Direct Synthesis of α-Aryl-α-Trifluoromethyl Alcohols via Nickel Catalyzed Cross-Electrophile Coupling
Lombardi, Lorenzo; et al, Angewandte Chemie, 2022, 61(47),

Production Method 2

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  rt; 16 h, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Chlorotrimethylsilane ,  Zinc ,  Sodium iodide Catalysts: Nickel, dichloro(4,4′-diphenyl-2,2′-bipyridine-κN1,κN1′)- Solvents: Dimethylacetamide ;  16 h, rt
Reference
Direct Synthesis of α-Aryl-α-Trifluoromethyl Alcohols via Nickel Catalyzed Cross-Electrophile Coupling
Lombardi, Lorenzo; et al, Angewandte Chemie, 2022, 61(47),

Production Method 3

Reaction Conditions
1.1 15 min, rt; 3 h, 90 °C
2.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  rt; 16 h, rt
2.2 Reagents: Water ;  rt
3.1 Reagents: Chlorotrimethylsilane ,  Zinc ,  Sodium iodide Catalysts: Nickel, dichloro(4,4′-diphenyl-2,2′-bipyridine-κN1,κN1′)- Solvents: Dimethylacetamide ;  16 h, rt
Reference
Direct Synthesis of α-Aryl-α-Trifluoromethyl Alcohols via Nickel Catalyzed Cross-Electrophile Coupling
Lombardi, Lorenzo; et al, Angewandte Chemie, 2022, 61(47),

Production Method 4

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 16 h, rt
Reference
Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Secondary α-(Trifluoromethyl)benzyl Tosylates
Brambilla, Marta; et al, Angewandte Chemie, 2017, 56(39), 11981-11985

Production Method 5

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  10 min, 0 °C
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C; 6 h, rt; rt → 0 °C; 10 min, 0 °C
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ,  Water ;  rt
Reference
Rh-Catalyzed Coupling Reactions of Fluoroalkyl N-Sulfonylhydrazones with Azides Leading to α-Trifluoroethylated Imines
Fang, Zhongxue ; et al, Organic Letters, 2022, 24(48), 8920-8924

Production Method 6

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Nonenzymatic kinetic resolution of racemic 2,2,2-trifluoro-1-aryl ethanol via enantioselective acylation
Xu, Qing; et al, Tetrahedron, 2009, 65(11), 2232-2238

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol Raw materials

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol Preparation Products

Additional information on 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol: A Comprehensive Overview

2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol, also known by its CAS number CAS No 81577-10-8, is a fluorinated alcohol that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a fluorophenyl moiety. The presence of multiple fluorine atoms in its structure imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methodologies have enabled more efficient syntheses, reducing production costs and improving yield rates. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the trifluoroethyl group.

One of the most notable applications of this compound is in the pharmaceutical industry. The trifluoroethyl group is known to enhance drug-like properties such as lipophilicity and metabolic stability. Studies have shown that 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol can serve as a building block for designing bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant activities.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable covalent bonds makes it a promising candidate for synthesizing advanced polymers and coatings. Recent research has highlighted its potential as a monomer in the production of fluoropolymers with enhanced thermal and chemical resistance.

The environmental impact of CAS No 81577-10-8 has also been a topic of interest. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds. However, studies have shown that under certain conditions, such as UV light exposure or microbial degradation, this compound can undergo transformation into less harmful byproducts.

From a safety standpoint, handling 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol requires adherence to standard laboratory protocols due to its potential toxicity and flammability. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures.

In conclusion, CAS No 81577-10-8, or 2,2,2-Trifluoro-1-(3-fluorophenyl)ethanol, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in synthesis techniques, this compound is poised to play an even greater role in advancing modern science and technology.

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